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Compound of Interest

Compound Name: KYA1797K

Cat. No.: B15541600

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
KYA1797K stock solutions using dimethyl sulfoxide (DMSO). KYA1797K is a potent inhibitor of
the Wnt/[3-catenin signaling pathway, making it a valuable tool in cancer research and drug
development.[1][2][3][4]

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of KYA1797K is crucial for
accurate stock solution preparation and experimental reproducibility.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15541600?utm_src=pdf-interest
https://www.benchchem.com/product/b15541600?utm_src=pdf-body
https://www.benchchem.com/product/b15541600?utm_src=pdf-body
https://www.caymanchem.com/product/29221/kya1797k
https://www.tocris.com/products/kya-1797k_7002
https://www.medchemexpress.com/KYA1797K.html
https://www.chemsrc.com/en/cas/1956356-56-1_1466651.html
https://www.benchchem.com/product/b15541600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property

Value

Reference

Chemical Name

(52)-5-[[5-(4-nitrophenyl)-2-
furanyllmethylene]-4-oxo-2-
thioxo-3-thiazolidinepropanoic

acid, monopotassium salt

[1]

CAS Number 1956356-56-1 [1][21[5]
Molecular Formula C17H11KN206S:2 [1][5]
Molecular Weight 442.5 g/mol [1112][5]
Appearance A crystalline solid [1]
Purity >95% to =98% (varies by (21]

supplier)

Solubility in DMSO

KYA1797K exhibits good solubility in DMSO, although the reported values vary slightly

between suppliers. It is recommended to use fresh, anhydrous DMSO to minimize the impact of

moisture on solubility.[6]

Supplier

Reported Solubility in DMSO

Cayman Chemical

0.5 mg/mL

R&D Systems

Soluble to 5 mM

MedChemExpress

6 mg/mL (13.56 mM); requires sonication

Selleck Chemicals

29 mg/mL (65.53 mM)

Note: Gentle warming and sonication may be required to achieve complete dissolution,

especially at higher concentrations.[3][5]

Protocol for Preparing a 10 mM KYA1797K Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro experiments.

Materials:

KYA1797K powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Water bath or sonicator
Procedure:
o Calculate the required mass of KYA1797K:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L x 0.001 L x 442.5 g/mol x 1000 mg/g = 4.425 mg
* Weigh the KYA1797K:

o Carefully weigh out 4.425 mg of KYA1797K powder and place it into a sterile
microcentrifuge tube.

e Add DMSO:
o Add 1 mL of anhydrous DMSO to the tube containing the KYA1797K powder.
» Dissolve the compound:

o Vortex the solution vigorously for 1-2 minutes.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b15541600?utm_src=pdf-body
https://www.benchchem.com/product/b15541600?utm_src=pdf-body
https://www.benchchem.com/product/b15541600?utm_src=pdf-body
https://www.benchchem.com/product/b15541600?utm_src=pdf-body
https://www.benchchem.com/product/b15541600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief
sonication can be applied until the solution is clear.

e Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term stability.[1][3][5]
Storage and Stability:
e Solid Powder: Store at -20°C for up to 3 years.[6]
» DMSO Stock Solution:

o Store at -20°C for up to 1 month.[3][6]

o Store at -80°C for up to 6 months.[3]

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing the KYA1797K stock
solution and its mechanism of action within the Wnt/p-catenin signaling pathway.
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Figure 1. Experimental workflow for KYA1797K stock solution preparation and use.
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KYA1797K functions by binding to the RGS domain of Axin, which promotes the formation of
the B-catenin destruction complex.[1] This leads to the phosphorylation and subsequent
degradation of both 3-catenin and Ras.[1][3]
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Figure 2. KYA1797K inhibits the Wnt/(3-catenin signaling pathway.
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In Vitro Applications

KYA1797K has been shown to be effective in various in vitro assays, typically at
concentrations ranging from 1 uM to 25 puM.[7] It effectively inhibits the growth of colorectal
cancer cells and overcomes resistance to EGFR tyrosine kinase inhibitors in KRAS-mutated
non-small cell lung cancer.[2][7]

Example Experimental Protocol: Cell Proliferation Assay

o Cell Seeding: Seed cancer cells (e.g., SW480, HCT15) in a 96-well plate at a density of 3 x
103 cells/well.[6]

o Cell Treatment: After 24 hours, treat the cells with various concentrations of KYA1797K (e.g.,
0.2, 1, 5, 25 uM) or a DMSO control for 72 hours.[4][6]

e MTT Assay:
o Add MTT reagent to each well and incubate for 2-4 hours.[6]
o Remove the medium and add DMSO to dissolve the formazan crystals.[6]

o Measure the absorbance at 590 nm to determine cell viability.[6]

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling KYA1797K and DMSO.

o Handle DMSO with care as it can facilitate the absorption of other chemicals through the
skin.

 All procedures should be performed in a well-ventilated area or a chemical fume hood.

By following these guidelines and protocols, researchers can confidently prepare and utilize
KYA1797K stock solutions for their studies into Wnt/B-catenin signaling and its role in disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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